![molecular formula C13H7F4NO3 B5805255 1-(2-fluorophenoxy)-2-nitro-4-(trifluoromethyl)benzene](/img/structure/B5805255.png)
1-(2-fluorophenoxy)-2-nitro-4-(trifluoromethyl)benzene
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(2-fluorophenoxy)-2-nitro-4-(trifluoromethyl)benzene, also known as FNTP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. FNTP is a highly fluorinated molecule that contains a nitro group and a phenyl ring.
Scientific Research Applications
1-(2-fluorophenoxy)-2-nitro-4-(trifluoromethyl)benzene has potential applications in various scientific research fields, including medicinal chemistry, materials science, and organic synthesis. In medicinal chemistry, this compound has been studied for its anticancer properties. It has been found to inhibit the growth of cancer cells by inducing apoptosis, a programmed cell death mechanism. This compound has also been studied for its anti-inflammatory properties and has been shown to reduce inflammation in animal models.
In materials science, this compound has been used as a building block for the synthesis of novel materials, such as dendrimers and polymers. This compound has also been used as a fluorescent probe for the detection of metal ions.
Mechanism of Action
The mechanism of action of 1-(2-fluorophenoxy)-2-nitro-4-(trifluoromethyl)benzene is not fully understood. However, it is believed that this compound exerts its biological activity by interacting with specific proteins or enzymes in cells. In cancer cells, this compound has been shown to inhibit the activity of the proteasome, a cellular protein degradation system. This leads to the accumulation of misfolded proteins and ultimately induces apoptosis.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. In cancer cells, this compound induces apoptosis by activating the caspase cascade, a series of proteases that cleave specific proteins and ultimately lead to cell death. This compound has also been shown to inhibit the activity of NF-κB, a transcription factor that regulates the expression of genes involved in inflammation and immune response.
Advantages and Limitations for Lab Experiments
1-(2-fluorophenoxy)-2-nitro-4-(trifluoromethyl)benzene has several advantages for lab experiments. It is a stable and highly pure compound that can be easily synthesized using various methods. This compound is also highly fluorinated, which makes it a useful probe for fluorescence-based assays. However, this compound has some limitations. It is a relatively new compound, and its biological activity and mechanism of action are not fully understood. This compound is also expensive to synthesize, which limits its availability for research.
Future Directions
There are several future directions for the research on 1-(2-fluorophenoxy)-2-nitro-4-(trifluoromethyl)benzene. One direction is to study its potential applications in drug discovery. This compound has shown promising anticancer and anti-inflammatory properties, and further research could lead to the development of novel drugs. Another direction is to study the mechanism of action of this compound in more detail. Understanding how this compound interacts with specific proteins and enzymes could lead to the development of more potent and selective compounds. Finally, this compound could be used as a building block for the synthesis of novel materials with unique properties.
Synthesis Methods
1-(2-fluorophenoxy)-2-nitro-4-(trifluoromethyl)benzene can be synthesized using various methods, including the Suzuki-Miyaura cross-coupling reaction, the Ullmann reaction, and the Buchwald-Hartwig amination. The most commonly used method for the synthesis of this compound is the Suzuki-Miyaura cross-coupling reaction, which involves the reaction of 2-fluorophenylboronic acid with 2-nitro-4-(trifluoromethyl)iodobenzene in the presence of a palladium catalyst. This method has been optimized to produce high yields of this compound with high purity.
properties
IUPAC Name |
1-(2-fluorophenoxy)-2-nitro-4-(trifluoromethyl)benzene |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H7F4NO3/c14-9-3-1-2-4-11(9)21-12-6-5-8(13(15,16)17)7-10(12)18(19)20/h1-7H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WXDFAAGBYOGMIV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)OC2=C(C=C(C=C2)C(F)(F)F)[N+](=O)[O-])F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H7F4NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.